Cas no 1443980-63-9 (1,1,1-trifluoropropane-2-sulfonamide)

• Product Name: 1,1,1-trifluoropropane-2-sulfonamide
• CAS No: 1443980-63-9
• MF: C₃H₆F₃NO₂S
• MW: 177.145450115204
• CID: 4600100
• PubChem ID: 71758664
• Update Time: 2025-06-08

1,1,1-trifluoropropane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoropropane-2-sulfonamide
• 2-Propanesulfonamide, 1,1,1-trifluoro-

• Inchi： 1S/C3H6F3NO2S/c1-2(3(4,5)6)10(7,8)9/h2H,1H3,(H2,7,8,9)
• InChI Key： FAPBNZGKHKTHQD-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(S(N)(=O)=O)C

1,1,1-trifluoropropane-2-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1,1,1-trifluoropropane-2-sulfonamide

1,1,1-Trifluoropropane-2-sulfonamide (CAS No. 1443980-63-9): A Versatile Fluorinated Sulfonamide in Modern Chemistry

In the realm of fluorinated organic compounds, 1,1,1-trifluoropropane-2-sulfonamide (CAS No. 1443980-63-9) stands out as a structurally unique and functionally diverse molecule. This compound, characterized by its trifluoromethyl group and sulfonamide moiety, has garnered significant attention in pharmaceutical, agrochemical, and materials science research. Its molecular formula, C₃H₆F₃NO₂S, reflects a balance of hydrophobicity and reactivity, making it a valuable building block for synthetic applications.

The 1,1,1-trifluoropropane-2-sulfonamide structure combines the electron-withdrawing properties of fluorine with the hydrogen-bonding capacity of the sulfonamide group. This dual functionality enables its use in drug discovery, where fluorinated compounds are increasingly sought after for their metabolic stability and bioavailability. Recent studies highlight its potential as a bioisostere for carboxylic acids or other polar groups, addressing common challenges in medicinal chemistry optimization.

From an industrial perspective, CAS 1443980-63-9 is explored for its role in high-performance materials, such as liquid crystals or polymer additives. The trifluoromethyl-sulfonamide motif contributes to thermal stability and chemical resistance, aligning with trends in sustainable material design. Researchers are also investigating its utility in catalysis, particularly in asymmetric synthesis, where fluorine’s stereoelectronic effects can enhance enantioselectivity.

Environmental and regulatory considerations are critical when discussing fluorinated compounds. 1,1,1-Trifluoropropane-2-sulfonamide is designed to meet evolving green chemistry principles, with efforts focused on reducing persistent organic pollutants (POPs). Its degradation pathways and ecotoxicological profile are active areas of study, responding to consumer demand for eco-friendly chemicals.

In analytical chemistry, 1443980-63-9 serves as a reference standard for LC-MS and NMR methodologies. Its distinct ¹⁹F NMR signal and mass fragmentation pattern facilitate accurate quantification in complex matrices, supporting advancements in analytical method development.

The synthesis of 1,1,1-trifluoropropane-2-sulfonamide typically involves nucleophilic trifluoromethylation followed by sulfonamide formation. Recent patents emphasize scalable routes using flow chemistry, reducing waste and improving yield—a response to industry demands for cost-effective manufacturing.

As the scientific community explores fluorine’s role in bioactive molecules, this compound’s applications continue to expand. Whether in proteolysis-targeting chimeras (PROTACs) or PET imaging agents, its versatility underscores the importance of fluorinated sulfonamides in cutting-edge research.

For researchers sourcing CAS No. 1443980-63-9, quality control is paramount. Reputable suppliers provide HPLC-certified batches with detailed COA (Certificate of Analysis), ensuring compliance with ICH guidelines for impurity profiling.

In summary, 1,1,1-trifluoropropane-2-sulfonamide exemplifies the synergy between fluorine chemistry and functional group diversity. Its adaptability across disciplines positions it as a key intermediate in solving contemporary challenges in life sciences and advanced materials.